Cas no 61936-78-5 (1,4-Dioxaspiro[4.11]hexadec-6-ene, 16-ethyl-)

1,4-Dioxaspiro[4.11]hexadec-6-ene, 16-ethyl- structure
61936-78-5 structure
Product Name:1,4-Dioxaspiro[4.11]hexadec-6-ene, 16-ethyl-
CAS No:61936-78-5
MF:C16H28O2
MW:252.392325401306
CID:1631071
PubChem ID:165356234
Update Time:2025-04-21

1,4-Dioxaspiro[4.11]hexadec-6-ene, 16-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dioxaspiro[4.11]hexadec-6-ene, 16-ethyl-
    • 16-Ethyl-1,4-dioxaspiro[4.11]hexadec-6-ene
    • DTXSID001266192
    • 61936-78-5
    • Inchi: 1S/C16H28O2/c1-2-15-11-9-7-5-3-4-6-8-10-12-16(15)17-13-14-18-16/h10,12,15H,2-9,11,13-14H2,1H3/b12-10+
    • InChI Key: XPBXVOIGHZEZOV-ZRDIBKRKSA-N
    • SMILES: O1CCOC21C=CCCCCCCCCC2CC |t:6|

Computed Properties

  • Exact Mass: 252.20904
  • Monoisotopic Mass: 252.208930132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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